Cas no 1131737-04-6 ((1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine)

(1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine structure
1131737-04-6 structure
Product Name:(1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine
CAS No:1131737-04-6
MF:C5H8F3N
MW:139.118931770325
MDL:MFCD18672453
CID:4560894
PubChem ID:56595196
Update Time:2023-11-20

(1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine Chemical and Physical Properties

Names and Identifiers

    • CyclopropaneMethanaMine, α-(trifluoroMethyl)-, (αR)-
    • (alphaR)-alpha-(Trifluoromethyl)cyclopropanemethanamine
    • (1S)-1-CYCLOPROPYL-2,2,2-TRIFLUOROETHYLAMINE
    • (1R)-1-CYCLOPROPYL-2,2,2-TRIFLUOROETHYLAMINE hcl salt
    • (1R)-1-Cyclopropyl-2,2,2-trifluoroethylamine
    • (αR)-α-(Trifluoromethyl)cyclopropanemethanamine
    • (1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine
    • MDL: MFCD18672453
    • Inchi: 1S/C5H8F3N/c6-5(7,8)4(9)3-1-2-3/h3-4H,1-2,9H2/t4-/m1/s1
    • InChI Key: DMWCDCMZMZULIE-SCSAIBSYSA-N
    • SMILES: [C@H](C1CC1)(N)C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 125.8±35.0 °C at 760 mmHg
  • Flash Point: 39.3±10.6 °C
  • Vapor Pressure: 12.0±0.2 mmHg at 25°C

(1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine Security Information

(1R)-1-cyclopropyl-2,2,2-trifluoro-ethanamine Pricemore >>

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